N-[3-(Trifluoromethyl)phenyl]-2-chloromethyl-2-methyl-propionamide

• Molecular Formula: C12H13ClF3NO
• Molecular Weight: 279.68 g/mol
• IUPAC Name: 3-chloro-2,2-dimethyl-N-[3-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C12H13ClF3NO/c1-11(2,7-13)10(18)17-9-5-3-4-8(6-9)12(14,15)16/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key: ZIRKMTUEXGKWSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)NC1=CC=CC(=C1)C(F)(F)F

Description

N-[3-(Trifluoromethyl)phenyl]-2-chloromethyl-2-methyl-propionamide is a useful research compound. Its molecular formula is C12H13ClF3NO and its molecular weight is 279.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Added to a solution of 16.1 g of 3-(trifluoromethyl)-aniline in methylene chloride were 16.7 ml of triethylamine, and 14.2 ml of 3-chloro-2,2-dimethylpropanoyl chloride were added dropwise under chilling with ice water. After stirring the mixture at room temperature for 1 hour, the resulting liquid reaction mixture was washed once each with water and saturated saline and dried on magnesium sulfate. Methylene chloride was distilled off, and the residue was purified by column chromatography on silica gel to obtain 28 g (yield: 100%) of the title compound.